[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-(furan-2-yl)-2-(5-phenyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoate

• IUPAC Name: [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 3-(furan-2-yl)-2-(5-phenyltetrazol-1-yl)prop-2-enoate
• InChI: InChI=1S/C24H24N6O4/c1-29(24(17-25)12-6-3-7-13-24)21(31)16-34-23(32)20(15-19-11-8-14-33-19)30-22(26-27-28-30)18-9-4-2-5-10-18/h2,4-5,8-11,14-15H,3,6-7,12-13,16H2,1H3
• InChI Key: ZKZSXZNCJPXGAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)COC(=O)C(=CC1=CC=CO1)N2C(=NN=N2)C3=CC=CC=C3)C4(CCCCC4)C#N
• Molecular Formula: C24H24N6O4
• Molecular Weight: 460.5 g/mol

Description

[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-(furan-2-yl)-2-(5-phenyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoate is a useful research compound. Its molecular formula is C24H24N6O4 and its molecular weight is 460.494. The purity is usually 95%.
BenchChem offers high-quality [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-(furan-2-yl)-2-(5-phenyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-(furan-2-yl)-2-(5-phenyl-1H-1,2,3,4-tetrazol-1-yl)prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Applications

Research on compounds with furan rings and carbamoyl groups often explores their synthesis and potential biological activities. For instance, the study of cyclic AMP-dependent inhibition of human neutrophil oxidative activity by substituted 2-propynylcyclohexyl adenosine A(2A) receptor agonists highlights the significance of cyclic compounds with specific functional groups in modulating biological pathways (Sullivan et al., 2001). Such research points towards the potential use of complex molecules in therapeutic applications, especially those targeting adenosine receptors for anti-inflammatory effects.

Synthetic Pathways and Chemical Transformations

The exploration of synthetic routes and chemical transformations forms a crucial aspect of research into complex molecules. Studies on the synthesis of octahydrobenzo(b)furans and tetrasubstituted furans, for example, provide insights into the methodologies for constructing furan-containing compounds, which could be applicable to synthesizing the compound (Yakura et al., 1998); (Margaretha et al., 1992). These methodologies could potentially be adapted or extended to synthesize the compound , leveraging tandem conjugate addition reactions or photocycloaddition techniques.

Antimicrobial Properties

Compounds with furan and carbamoyl functionalities have been studied for their antimicrobial properties. For example, the synthesis and in-vitro-antibacterial activity of [5-(furan-2-yl)-phenyl]-4,5-carbothioamide-pyrazolines indicate the potential of furan derivatives in serving as the basis for developing new antibacterial agents (Rani et al., 2012). This suggests that the compound might also be explored for its antimicrobial activity, given its structural similarity to these researched compounds.